Cas no 126972-53-0 (2H-1,3-Oxazine-3(4H)-carboxylicacid, 2-oxo-, ethyl ester)

2H-1,3-Oxazine-3(4H)-carboxylicacid, 2-oxo-, ethyl ester structure

126972-53-0 structure

Product Name:2H-1,3-Oxazine-3(4H)-carboxylicacid, 2-oxo-, ethyl ester

CAS No:126972-53-0

Molecular Formula:C_₇H_₉NO_₄

Molecular Weight:171.150662183762

CID:103285

PubChem ID:14470378

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2H-1,3-Oxazine-3(4H)-carboxylicacid, 2-oxo-, ethyl ester Properties

Names and Identifiers

- 2H-1,3-Oxazine-3(4H)-carboxylicacid, 2-oxo-, ethyl ester
- 2H-1,3-Oxazine-3(4H)-carboxylic acid, 2-oxo-, ethyl ester
- 126972-53-0
- ethyl 2-oxo-4H-1,3-oxazine-3-carboxylate
- 2-keto-4H-1,3-oxazine-3-carboxylic acid ethyl ester
- 2-oxo-3,4-dihydro-[1,3]oxazine-3-carboxylic acid ethyl ester
- +Expand
- InChIKey： UQXDNQUBRSEZNR-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H9NO4/c1-2-11-6(9)8-4-3-5-12-7(8)10/h3,5H,2,4H2,1H3
- SMILES： O=C1N(C(OCC)=O)CC=CO1

Computed Properties

Exact Mass: 171.05315777g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 171.05315777g/mol
Heavy Atom Count: 12
Complexity: 223
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.7
Topological Polar Surface Area: 55.8Å²

2H-1,3-Oxazine-3(4H)-carboxylicacid, 2-oxo-, ethyl ester Related Literature

1. Black-phosphorus crystal growth model deduced from the product distribution state under different process factors†

Wanying Liu,Yabo Zhu,Sheng Chen,Xiaokuan Ban,Xu Gu,Feng Hu,Lingchang Wang,Wenyuan Du CrystEngComm, 2023,25, 4470-4479
2. Multi-colored dyesensitization of polymer/fullerene bulk heterojunction solar cells

Satoshi Honda,Hiroaki Benten,Shinzaburo Ito Chem. Commun., 2010,46, 6596-6598
3. Tellurene: its physical properties, scalable nanomanufacturing, and device applications

Chem. Soc. Rev., 2018,47, 7203-7212
4. Green sensors for voltammetric determination of lindane in water samples using bare and nylon 6,6 modified pencil electrodes

Anal. Methods, 2019,11, 4899-4909
5. Note on a counterfeit gold coin

Analyst, 1912,37, 7-8
6. Boron-decorated C9N4 monolayers as promising metal-free catalysts for electrocatalytic nitrogen reduction reaction: a first-principles study†

Jing Zhang,Zhi Wang,Gui Yang,Junlong Tian,Dongwei Ma,Yuanxu Wang New J. Chem., 2020,44, 422-427
7. Targeted photothermal therapy of mice and rabbits realized by macrophage-loaded tungsten carbide†

Yan Gao,Weicheng Huang,Chunyu Yang,Zhao Liu,Hongxue Meng,Bin Yang,Yanling Xu,Chongshen Guo Biomater. Sci., 2019,7, 5350-5358
8. The synthesis of leukotrienes: a new class of biologically active compounds including SRS-A

Chem. Soc. Rev., 1982,11, 321-370
9. Dual-responsive biocompatible microgels as high loaded cargo: understanding of encapsulation/release driving forces by NMR NOESY†

Abdeld Khoukh,Kamel Chougrani,Valérie Alard Polym. Chem., 2018,9, 757-768
10. Beckmann rearrangement of 1,2,3,8-tetrahydro-1-hydroxyiminocyclopent[a]indene and 1,2,3,4-tetrahydro-1-hydroxyiminofluorene

J. Chem. Soc. C, 1969, 1690-1692

126972-53-0 (2H-1,3-Oxazine-3(4H)-carboxylicacid, 2-oxo-, ethyl ester) Related Products

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